Cas no 161975-20-8 (Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate)

• Product Name: Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate
• CAS No: 161975-20-8
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• MDL: MFCD18433676
• CID: 1342182
• PubChem ID: 22077382
• Update Time: 2025-08-02

Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-cyanoethyl)-, 1,1-dimethylethyl ester
• 4-(2-Cyanoethyl)-1-piperidinecarboxylic acid, 1,1-dimethylethyl ester
• 3(N-t-Butyloxycarbonylpiperidin-4-yl)propionitrile
• 4-(2-Cyanoethyl)piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(2-cyanoethyl)piperidine-1-carboxylate
• tert-butyl4-(2-cyanoethyl)piperidine-1-carboxylate
• USHKLYFOHPHRRX-UHFFFAOYSA-N
• MFCD18433676
• DA-09644
• EN300-257290
• AS-72823
• SCHEMBL1774237
• AKOS023664740
• CS-0037512
• W12933
• t-Butyl 4-(2-cyanoethyl)piperidine-1-carboxylate
• 161975-20-8
• Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate

• MDL： MFCD18433676
• Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-9-6-11(7-10-15)5-4-8-14/h11H,4-7,9-10H2,1-3H3
• InChI Key： USHKLYFOHPHRRX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC#N)CC1)=O

Computed Properties

• Exact Mass: 238.16800
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33000
• LogP: 2.87518

Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate

Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 161975-20-8, commonly referred to as Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with a tert-butyl group at the 4-position and a cyanoethyl group at the 1-position, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with therapeutic potential. The presence of the cyanoethyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. This makes Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate an attractive candidate for exploring new drug leads targeting various disease states.

One of the key areas where this compound has shown promise is in the synthesis of peptide mimetics and bioisosteres. The carboxylate group at the piperidine ring allows for easy modification and conjugation with other functional groups, facilitating the creation of complex molecular architectures. Researchers have utilized this property to develop novel inhibitors for enzyme targets, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

Moreover, the tert-butyl group attached to the piperidine ring contributes to the compound's stability and lipophilicity, enhancing its ability to cross biological membranes. This characteristic is particularly valuable in drug delivery systems, where membrane permeability is a critical factor for bioavailability. Recent advancements in nanotechnology have enabled the use of such compounds as components in drug delivery vehicles, further expanding their utility in biomedical applications.

In terms of synthetic routes, Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate can be synthesized through various methods, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is readily available for research purposes. The ease of synthesis and functionalization has made this compound a favorite among chemists working on complex molecule construction.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its conformational flexibility, binding affinities, and interactions with biological targets. These studies have been instrumental in guiding experimental efforts toward optimizing its pharmacological profiles.

In conclusion, Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate stands out as a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in chemical research, positions it as a key player in developing innovative therapeutic agents. As research continues to uncover new potentials for this compound, its role in advancing medicinal chemistry is expected to grow significantly.